{3-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• IUPAC Name: (3-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl)methanol
• InChI: InChI=1S/C9H10N2O/c1-6-4-11-9-8(6)7(5-12)2-3-10-9/h2-4,12H,5H2,1H3,(H,10,11)
• InChI Key: VQDSDVYSEQDVNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC2=NC=CC(=C12)CO

Description

{3-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol is a heterocyclic compound that features a pyrrolo[2,3-b]pyridine core structure. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug discovery.

Preparation Methods

The synthesis of {3-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol typically involves the cyclization of appropriate precursors. One common method includes the use of 2-bromo-5-iodopyridine as a starting material, which undergoes cyclization to form the pyrrolo[2,3-b]pyridine core. This is followed by the substitution of the N-1 position with a tert-butylcarbonate group to yield the key intermediate . Industrial production methods may involve similar synthetic routes but optimized for large-scale production.

Chemical Reactions Analysis

{3-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions are possible, where the hydroxyl group can be replaced by other functional groups using appropriate nucleophiles.

Coupling Reactions: Cross-coupling reactions, such as Suzuki or Heck coupling, can be employed to introduce various substituents onto the pyrrolo[2,3-b]pyridine core.

Scientific Research Applications

{3-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl}methanol has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: This compound is studied for its potential as an inhibitor of specific enzymes or receptors, such as fibroblast growth factor receptors (FGFRs).

Medicine: It is explored for its anticancer properties, particularly in targeting FGFR signaling pathways involved in various cancers.

Industry: It